Cas no 2097977-92-7 ((1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2097977-92-7
• MF: C₉H₁₅FN₄O
• MW: 214.240004777908
• CID: 5723681
• PubChem ID: 121208547
• Update Time: 2025-06-12

(1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2097977-92-7
• F2157-0105
• AKOS026717947
• [1-[1-(2-fluoroethyl)pyrrolidin-3-yl]triazol-4-yl]methanol
• (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• 1H-1,2,3-Triazole-4-methanol, 1-[1-(2-fluoroethyl)-3-pyrrolidinyl]-

• Inchi： 1S/C9H15FN4O/c10-2-4-13-3-1-9(6-13)14-5-8(7-15)11-12-14/h5,9,15H,1-4,6-7H2
• InChI Key： QTZVDXSKAZFBIQ-UHFFFAOYSA-N
• SMILES： N1(C2CCN(CCF)C2)C=C(CO)N=N1

Computed Properties

• Exact Mass: 214.12298928g/mol
• Monoisotopic Mass: 214.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 386.1±52.0 °C(Predicted)
• pka: 13.00±0.10(Predicted)

Additional information on (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

Recent Advances in the Study of (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol (CAS: 2097977-92-7)

The compound (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol (CAS: 2097977-92-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-triazole scaffold and fluoroethyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel radiopharmaceuticals and targeted drug delivery systems. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research has been the synthesis and optimization of (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route that improves yield and purity, making the compound more accessible for preclinical and clinical studies. The synthesis involves a click chemistry approach, leveraging the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole core, followed by functionalization with the fluoroethyl group. This method has been praised for its efficiency and scalability, which are critical for industrial applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol exhibits high affinity for specific molecular targets, including certain G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases. For instance, a 2023 study in ACS Chemical Neuroscience reported that the compound acts as a potent modulator of dopamine receptors, suggesting potential applications in Parkinson's disease therapy. Additionally, its fluoroethyl group makes it a candidate for positron emission tomography (PET) imaging, enabling non-invasive visualization of receptor distribution in the brain.

Pharmacokinetic studies have also been a focal point, with researchers investigating the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. A recent publication in Drug Metabolism and Disposition (2024) highlighted the compound's favorable blood-brain barrier permeability and metabolic stability, which are essential for central nervous system (CNS)-targeted therapies. However, challenges remain, such as optimizing its half-life and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

The potential applications of (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol extend beyond neurodegenerative diseases. Preliminary data from a 2024 study in the European Journal of Medicinal Chemistry suggest its utility in oncology, particularly as a ligand for targeted alpha therapy (TAT). The compound's ability to chelate radionuclides like actinium-225 and its selective binding to tumor-associated antigens make it a promising candidate for next-generation radiopharmaceuticals. Clinical trials are anticipated to begin within the next two years to evaluate its safety and efficacy in cancer patients.

In conclusion, (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol (CAS: 2097977-92-7) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse biological activities, position it as a valuable tool for drug discovery and diagnostic imaging. Ongoing research aims to further elucidate its therapeutic potential and address existing challenges, paving the way for its translation into clinical applications. The compound's journey from bench to bedside exemplifies the innovative spirit of modern drug development and highlights the importance of interdisciplinary collaboration in advancing medical science.